Cas no 221352-86-9 (4-N-Fmoc-amino-piperidine hyrdrochloride)

• Product Name: 4-N-Fmoc-amino-piperidine hyrdrochloride
• CAS No: 221352-86-9
• MF: C₂₀H₂₃ClN₂O₂
• MW: 358.861824274063
• MDL: MFCD01321024
• CID: 253063
• PubChem ID: 2756218
• Update Time: 2025-06-26

4-N-Fmoc-amino-piperidine hyrdrochloride Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,4-piperidinyl-, 9H-fluoren-9-ylmethyl ester, monohydrochloride (9CI)
• 4-(Fmoc-amino)piperidine hydrochloride
• (FMOC-4-AMINO)PIPERIDINE HYDROCHLORIDE,
• 4-N-Fmoc-Aminopiperidine hydrochloride
• 9H-fluoren-9-ylmethyl N-piperidin-4-ylcarbamate,hydrochloride
• (9H-fluoren-9-yl)methyl piperidin-4-ylcarbamate hydrochloride
• (fmoc-4-amino)-piperidine hydrochloride
• 4-N-FMOC-AMINO-PIPERIDINE HCL
• 4-N-Fmoc-Amino-piperidine hydrochloride
• 4-Piperidinylcarbamic acid 9H-fluoren-9-ylmethyl ester monohydrochloride
• N(4)-Fmoc-4-piperidinamine hydrochloride
• piperidin-4-yl-carbamic acid 9h-fluoren-9-ylmethyl ester hydrochloride
• 4-N-Fmoc-amino-piperidine, HCl
• DTXSID60373303
• MOAIDLUWFCXIJA-UHFFFAOYSA-N
• AKOS015848447
• FT-0658497
• AB09046
• A4761
• SCHEMBL1560621
• 4-piperidinyl-carbamic acid 9H-fluoren-9-ylmethyl ester monohydrochloride
• AS-37429
• 4-n-fmoc-aminopiperidinehydrochloride
• (9H-FLUOREN-9-YL)METHYL N-(PIPERIDIN-4-YL)CARBAMATE HYDROCHLORIDE
• 221352-86-9
• MFCD01321024
• 9H-fluoren-9-ylmethyl N-piperidin-4-ylcarbamate;hydrochloride
• 4-(Fmoc-amino)piperidine hydrochloride, >=95.0%
• 4-(FMOC-AMINO)PIPERIDINEHYDROCHLORIDE
• 4-N-Fmoc-amino-piperidinehydrochloride
• piperidin-4-yl-carbamic acid 9h-fluoren-9-ylmethyl ester, hydrochloride
• CS-W009285
• 4-N-Fmoc-Aminopiperidine HCl
• 9H-FLUOREN-9-YLMETHYL N-(PIPERIDIN-4-YL)CARBAMATE HYDROCHLORIDE
• 4-N-Fmoc-amino-piperidine hyrdrochloride

• MDL： MFCD01321024
• Inchi： 1S/C20H22N2O2.ClH/c23-20(22-14-9-11-21-12-10-14)24-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19;/h1-8,14,19,21H,9-13H2,(H,22,23);1H
• InChI Key： MOAIDLUWFCXIJA-UHFFFAOYSA-N
• SMILES： Cl.O(C(NC1CCNCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 358.14500
• Monoisotopic Mass: 358.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2

Experimental Properties

• Boiling Point: 520.4°Cat760mmHg
• Flash Point: 268.5°C
• PSA: 50.36000
• LogP: 4.79880

4-N-Fmoc-amino-piperidine hyrdrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• WGK Germany：3
• FLUKA BRAND F CODES：10-21
• Storage Condition：2-8 °C

Additional information on 4-N-Fmoc-amino-piperidine hyrdrochloride

Introduction to 4-N-Fmoc-amino-piperidine hydrochloride (CAS No: 221352-86-9)

4-N-Fmoc-amino-piperidine hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number 221352-86-9, is a key intermediate in the synthesis of various bioactive molecules, particularly in the realm of drug discovery. The presence of the Fmoc (fluorenylmethyloxycarbonyl) group and the piperidine core structure makes it a versatile building block for designing novel therapeutic agents.

The Fmoc protecting group is widely employed in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides and proteins. By incorporating 4-N-Fmoc-amino-piperidine hydrochloride into synthetic protocols, researchers can efficiently construct complex peptidomimetics, which are molecules designed to mimic the structure and function of natural peptides. These peptidomimetics have shown promise in targeting various biological pathways, including enzyme inhibition and receptor binding.

The piperidine ring is a common pharmacophore in medicinal chemistry, known for its ability to enhance the solubility and bioavailability of drug candidates. Its structural flexibility allows for the creation of diverse molecular architectures, making it an attractive scaffold for drug design. In particular, piperidine derivatives have been extensively studied for their potential applications in treating neurological disorders, cardiovascular diseases, and infectious diseases.

Recent advancements in computational chemistry and machine learning have further highlighted the significance of 4-N-Fmoc-amino-piperidine hydrochloride in drug discovery. These technologies enable researchers to predict the binding affinity and pharmacokinetic properties of novel compounds with unprecedented accuracy. By leveraging these tools, scientists can optimize the design of peptidomimetics derived from 4-N-Fmoc-amino-piperidine hydrochloride, thereby accelerating the development of next-generation therapeutics.

One notable area where this compound has made an impact is in the treatment of cancer. Piperidine-based inhibitors have demonstrated efficacy in targeting kinases and other enzymes involved in tumor growth and progression. For instance, studies have shown that peptidomimetics incorporating the Fmoc-amino-piperidine moiety can selectively inhibit specific kinases, thereby reducing side effects associated with broader-spectrum inhibitors. This targeted approach holds great potential for developing more effective and safer cancer therapies.

The synthesis of 4-N-Fmoc-amino-piperidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the Fmoc group necessitates careful handling to prevent deprotection under harsh conditions, which could lead to undesired side products. Advanced synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, have been employed to improve yield and purity. These techniques not only enhance efficiency but also minimize waste, aligning with green chemistry principles.

In addition to its role in peptide synthesis, 4-N-Fmoc-amino-piperidine hydrochloride has found applications in the development of small-molecule drugs. Its structural features make it an excellent candidate for designing molecules that interact with biological targets at the atomic level. For example, fragment-based drug design relies on identifying small molecules that bind to specific pockets on target proteins. Compounds derived from 4-N-Fmoc-amino-piperidine hydrochloride have been used as starting points for generating libraries of fragments that can be further optimized through iterative screening processes.

The growing interest in biologics has also spurred research into peptidomimetics as alternatives to traditional small-molecule drugs. Peptides offer several advantages, including high specificity and reduced immunogenicity. However, their short half-life and susceptibility to degradation necessitate innovative formulations and delivery systems. 4-N-Fmoc-amino-piperidine hydrochloride serves as a critical component in constructing peptidomimetics designed to overcome these challenges, paving the way for new therapeutic modalities.

Regulatory considerations play a crucial role in the development and commercialization of pharmaceutical compounds like 4-N-Fmoc-amino-piperidine hydrochloride. Ensuring compliance with guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for bringing safe and effective drugs to market. Researchers must meticulously document synthetic routes, purity standards, and toxicological profiles to meet regulatory requirements.

The future prospects of 4-N-Fmoc-amino-piperidine hydrochloride are promising, given its versatility and utility across multiple domains of pharmaceutical research. As computational methods continue to evolve, so too will our ability to harness this compound for innovative drug discovery. Collaborative efforts between academia and industry are likely to drive further advancements, leading to novel treatments for a wide range of diseases.